Cas no 108106-71-4 (2,2,2-Trichloro-acetimidic acid butyl ester)

2,2,2-Trichloro-acetimidic acid butyl ester structure
108106-71-4 structure
Product Name:2,2,2-Trichloro-acetimidic acid butyl ester
CAS No:108106-71-4
MF:C6H10Cl3NO
MW:218.508698940277
CID:2870293
Update Time:2023-08-10

2,2,2-Trichloro-acetimidic acid butyl ester Chemical and Physical Properties

Names and Identifiers

    • butyltrichloroacetimidate
    • 2,2,2-trichloro-acetimidic acid butyl ester
    • butyl 2,2,2-trichloroacetimidate
    • 2,2,2-Trichloro-acetimidic acid butyl ester
    • Inchi: 1S/C6H10Cl3NO/c1-2-3-4-11-5(10)6(7,8)9/h10H,2-4H2,1H3
    • InChI Key: USDRYHARUQLRHD-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OCCCC)(Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 132
  • XLogP3: 3.3
  • Topological Polar Surface Area: 33.1
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